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Introduction

Cyclopropylmethanol (CAS No: 2516-33-8), also known as cyclopropylcarbinol, is a cyclic
alcohol that serves as a versatile building block in organic synthesis. Its unique strained three-
membered ring imparts distinct reactivity, making it a valuable intermediate in the production of
pharmaceuticals and agrochemicals. A thorough understanding of its physical properties and
associated hazards is paramount for its safe handling, storage, and use in research and
development settings. This technical guide provides a comprehensive overview of the
physicochemical characteristics and toxicological profile of cyclopropylmethanol, supported
by references to standardized experimental protocols.

Physical and Chemical Properties

The physical and chemical properties of cyclopropylmethanol are critical for its application in
chemical reactions and for predicting its behavior in various environmental and physiological
systems. These properties have been determined through standardized experimental methods.

Summary of Physical Properties

The key physical properties of cyclopropylmethanol are summarized in the table below for
easy reference.
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Property

Value

Molecular Formula

C4H80

Molecular Weight 72.11 g/mol [1][2][3]
Appearance Clear, colorless to light yellow liquid[1][4]
Boiling Point 123-124 °C at 738 mmHg[1][5]
Melting Point -60 °C[5][6]
Density 0.890 g/mL at 25 °C[1][5]

Miscible with water.[5] Soluble in organic
Solubility solvents like ethanol, diethyl ether, and

chloroform.[2][7]

Vapor Pressure

6 mmHg at 25 °C[5]

Flash Point

95 °F (35 °C)[5]

Refractive Index (n20/D)

1.431[5]

Experimental Protocols for Physical Property

Determination

The determination of the physical properties listed above generally follows internationally
recognized guidelines, such as those established by the Organisation for Economic Co-
operation and Development (OECD). While specific experimental reports for
cyclopropylmethanol are not always publicly available, the methodologies are standardized to
ensure reproducibility and comparability of data.

e Boiling Point (OECD TG 103): This guideline describes several methods for determining the
boiling point of a liquid.[1][8][9][10][11] A common method involves distilling the substance
and measuring the temperature at which the liquid and vapor phases are in equilibrium at a
given pressure. Other methods include using an ebulliometer, dynamic vapor pressure
measurement, or differential scanning calorimetry.[1][8][10]
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e Melting Point (OECD TG 102): For substances that are solid at room temperature, this
guideline provides methods such as the capillary tube method, where the substance is
heated in a capillary tube and the temperatures at which melting begins and is complete are
recorded.[12][13][14][15] For liquids like cyclopropylmethanol, the freezing point is
determined, which is theoretically the same as the melting point.

e Density (OECD TG 109): This guideline outlines methods for determining the density of
liquids and solids.[16][17][18][19][20] For liquids, common methods include the use of a
hydrometer, an oscillating densitometer, or a pycnometer, where a precise volume of the
liquid is weighed at a specific temperature.[16][17][20]

e Flash Point (ASTM D93, ISO 2719): While there isn't a specific OECD guideline for the flash
point of liquids, standard methods like the Pensky-Martens closed-cup test are widely used.
[21][22][23] This method involves heating the liquid in a closed cup and introducing an
ignition source at regular temperature intervals to determine the lowest temperature at which
the vapors ignite.[21][23]

Hazards and Safety Information

Cyclopropylmethanol is classified as a hazardous substance. A comprehensive
understanding of its toxicological profile and associated hazards is essential for implementing
appropriate safety measures.

GHS Classification and Hazard Identification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating the hazards of chemical products. The GHS
classification for cyclopropylmethanol is summarized in the table below.
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Hazard Statement

Hazard Class GHS Pictogram Signal Word
(H-code)
o ) H226: Flammable
Flammable Liquids () Warning o
liquid and vapor[3][24]
- ) H302: Harmful if
Acute Toxicity, Oral | Warning
swallowed[3][4][24]
Skin ] H315: Causes skin
o I Warning o
Corrosion/Irritation irritation[4][25]
) H319: Causes serious
Serious Eye . s
o | Warning eye irritation[3][4][24]
Damage/Eye Irritation
[25]
Specific Target Organ H335: May cause
Toxicity — Single | Warning respiratory irritation[4]
Exposure [25]

Precautionary Statements

To mitigate the risks associated with the handling of cyclopropylmethanol, the following
precautionary statements should be observed:

e Prevention:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[24]

o P233: Keep container tightly closed.[24]

o P240: Ground and bond container and receiving equipment.[24]

o P241: Use explosion-proof electrical/ventilating/lighting equipment.[24]
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[25]

o P264: Wash hands thoroughly after handling.[25]
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o P270: Do not eat, drink or smoke when using this product.
o P271: Use only outdoors or in a well-ventilated area.[25]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][25]

e Response:

[¢]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[24]
o P302 + P352: IF ON SKIN: Wash with plenty of water.[25]

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.[25]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[4][24][25]

o P337 + P313: If eye irritation persists: Get medical advice/attention.[25]

e Storage:
o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[25]
o P405: Store locked up.[25]

» Disposal:

o P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols for Hazard Determination

The GHS classifications are based on data from toxicological studies, which are conducted
according to standardized guidelines to ensure the welfare of experimental animals and the
reliability of the data.

o Acute Oral Toxicity (OECD TG 420, 423, or 425): These guidelines describe methods for
assessing the toxicity of a substance after a single oral dose.[3][5][26][27][28][29] The Acute
Toxic Class Method (TG 423) or the Up-and-Down Procedure (TG 425) are often preferred
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as they use fewer animals than the traditional LD50 test (formerly OECD TG 401).[5][6][25]
[30][31] These studies involve administering the substance to animals (usually rats) and
observing them for signs of toxicity and mortality over a set period.[32]

o Acute Dermal Irritation/Corrosion (OECD TG 404): This guideline is used to assess the
potential of a substance to cause skin irritation or corrosion.[4][7][33][34][35] The test
involves applying the substance to the skin of an animal (typically a rabbit) for a defined
period and then observing the skin for signs of erythema (redness) and edema (swelling).[4]

o Acute Eye Irritation/Corrosion (OECD TG 405): This guideline evaluates the potential of a
substance to cause eye irritation or damage.[2][24][36][37][38] The substance is applied to
the eye of an animal (usually a rabbit), and the eyes are examined for lesions on the cornea,
iris, and conjunctiva at specific intervals.[2][24][36]

Logical Relationship between Physical Properties
and Hazards

The physical properties of cyclopropylmethanol are directly linked to its potential hazards.
The following diagram illustrates these relationships.

Low Flash Point (35 °C)

Contributes to

A4

Appreciable Vapor Pressure (6 mmHg at 25 °C) Liquid State at Room Temperature Miscibility with Water
eads to nables nables

Flammability Hazard (H226) Inhalation Hazard (Respiratory Irritation - H335) Skin and Eye Contact Hazard (Irritation - H315, H319) Ingestion Hazard (Harmful if Swallowed - H302) Potential for Environmental Contamination

Figure 1: Relationship between Physical Properties and Hazards of Cyclopropylmethanol

Click to download full resolution via product page
Figure 1: Relationship between Physical Properties and Hazards of Cyclopropylmethanol

Conclusion

Cyclopropylmethanol is a valuable chemical intermediate with a well-defined set of physical
properties and associated hazards. Its flammability, oral toxicity, and irritant properties
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necessitate careful handling and the use of appropriate personal protective equipment in a
well-ventilated environment. By adhering to the safety precautions outlined in this guide and
understanding the basis of its hazard classifications, researchers, scientists, and drug
development professionals can safely and effectively utilize cyclopropylmethanol in their
work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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